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Compound of Interest

Compound Name:

(S)-benzyl 2-

(aminomethyl)pyrrolidine-1-

carboxylate

Cat. No.: B120055 Get Quote

Essential Safety and Handling Guide for (S)-
benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
This document provides crucial safety and logistical information for the handling of (S)-benzyl
2-(aminomethyl)pyrrolidine-1-carboxylate in a laboratory setting. The following guidelines

are intended for researchers, scientists, and drug development professionals to ensure safe

operational procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

It may also have the potential for sensitization[2]. Therefore, strict adherence to personal

protective equipment (PPE) guidelines is mandatory to minimize exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield in combination with

goggles.

Protects against splashes and

aerosols that can cause

serious eye irritation[1][3][4].

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can lead to irritation[1][3][4]. It

is advisable to consult the

glove manufacturer's

resistance data for specific

applications.

Skin and Body Protection
A laboratory coat or chemical-

resistant apron.

Minimizes the risk of skin

contact with the chemical[3][5].

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[3][5] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Prevents inhalation of vapors

or aerosols that may cause

respiratory tract irritation[1][2].

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₃H₁₈N₂O₂ PubChem[1]

Molecular Weight 234.29 g/mol PubChem[1]

Boiling Point 370.5±25.0 °C (Predicted) BIOSYNCE[2]

Density 1.155±0.06 g/cm³ (Predicted) BIOSYNCE[2]

Flash Point 177.9±23.2 °C (Predicted) BIOSYNCE[2]

Storage
Sealed in a dry place at room

temperature or 2-8 °C.
BIOSYNCE[2]

Occupational Exposure Limits
Not available (OSHA PEL,

NIOSH REL, ACGIH TLV).
N/A

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is essential for the safe handling of (S)-benzyl 2-
(aminomethyl)pyrrolidine-1-carboxylate.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

Conduct all manipulations of the compound within a certified chemical fume hood to

minimize inhalation exposure[3].

Assemble all necessary laboratory equipment (e.g., glassware, stir plates, syringes) and

reagents before commencing work.

Don the appropriate personal protective equipment as outlined in the table above.

2. Handling and Use:

Weighing: If the compound is a solid, carefully weigh the required amount in the fume hood.

If it is a liquid, measure the volume using appropriate volumetric glassware or a calibrated
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pipette.

Transfer: When transferring the chemical, do so carefully to avoid splashes or creating

aerosols.

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and follow emergency procedures.

3. Post-Handling:

Thoroughly clean the work area and any equipment used.

Remove PPE carefully, avoiding contamination of skin.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn[5].

Disposal Plan
All waste containing (S)-benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate must be treated

as hazardous waste.

Waste Collection: Collect all waste, including contaminated consumables (e.g., gloves,

pipette tips, absorbent materials), in a clearly labeled, sealed, and chemically compatible

waste container.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

environmental regulations[5]. Do not pour waste down the drain[5]. Contact your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Workflow for Safe Handling
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Safe Handling Workflow for (S)-benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
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Caption: Workflow for the safe handling of (S)-benzyl 2-(aminomethyl)pyrrolidine-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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